Cas no 57076-84-3 (2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)-)

• Product Name: 2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)-
• CAS No: 57076-84-3
• MF: C₁₅H₉Cl₃O
• MW: 311.590361356735
• CID: 384406
• PubChem ID: 5708905
• Update Time: 2025-04-19

2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)-
• 1-(4-CHLOROPHENYL)-3-(2,4-DICHLOROPHENYL)-2-PROPEN-1-ONE
• NSC159105
• NSC-159105
• 2,4,4'-Trichlorochalcone
• 133031-38-6
• (E)-1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
• 57076-84-3
• (2E)-1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
• AKOS005075463
• SCHEMBL1225556
• 1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
• MFCD00018690
• 10L-725

• Inchi： 1S/C15H9Cl3O/c16-12-5-2-11(3-6-12)15(19)8-4-10-1-7-13(17)9-14(10)18/h1-9H/b8-4+
• InChI Key： GSQGUMFXFLWUJU-XBXARRHUSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(C1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 309.97207
• Monoisotopic Mass: 309.971898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.38
• Boiling Point: 448.5°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.644
• PSA: 17.07
• LogP: 5.54290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones